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Compound of Interest

Compound Name: Bakkenolide III

Cat. No.: B160386 Get Quote

Bakkenolide III: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide III is a naturally occurring sesquiterpenoid lactone belonging to the bakkenolide

class of compounds. These compounds are primarily isolated from plants of the genus

Petasites, which have a history of use in traditional medicine. Bakkenolide III, as a member of

this family, is of interest to the scientific community for its potential biological activities and as a

scaffold for the development of novel therapeutics. This technical guide provides a detailed

overview of the chemical structure, properties, synthesis, and known biological context of

Bakkenolide III.

Chemical Structure and Properties
Bakkenolide III possesses a complex spirocyclic skeleton characteristic of the bakkenolide

family. Its structure has been elucidated through spectroscopic methods and confirmed by total

synthesis.
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Figure 1. 2D Chemical Structure of Bakkenolide III.

Table 1: Chemical and Physical Properties of Bakkenolide III

Property Value Reference

IUPAC Name

(1'R,3R,7'aβ)-1'β,7'α-

Dihydroxy-3'aβ,4'β-dimethyl-4-

methylenespiro[oxolane-3,2'-

hydrindane]-2-one

[1]

Molecular Formula C₁₅H₂₂O₄ [2][3]

Molecular Weight 266.33 g/mol [2][3]

CAS Number 24909-95-3

Appearance Colorless oil

SMILES

C[C@H]1CC[C@H]2[C@@]1(

C[C@]3(--INVALID-LINK--

O)C(=C)COC3=O)C

Spectroscopic Data:
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Detailed spectroscopic analysis is crucial for the identification and characterization of

Bakkenolide III.

Table 2: Spectroscopic Data for Bakkenolide III

Data Type Key Features Reference

High-Resolution Mass

Spectrometry (HR-MS)

m/z: 266.1516 [M]⁺

(Calculated for C₁₅H₂₂O₄:

266.1518)

Infrared (IR) Spectroscopy

(νₘₐₓ cm⁻¹)
3566, 1770

¹H and ¹³C Nuclear Magnetic

Resonance (NMR)

Data not explicitly detailed in

readily available literature.

Characterization is often done

by comparison to related, well-

characterized bakkenolides.

Experimental Protocols
Isolation of Bakkenolide III from Petasites formosanus
The following is a generalized protocol based on the methodology described by Wu et al.

(1999) for the isolation of bakkenolides.

Workflow for Isolation and Purification of Bakkenolide III
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Dried roots of Petasites formosanus

Extraction with methanol at room temperature

Concentration under reduced pressure to yield crude extract

Partitioning between ethyl acetate and water

Silica gel column chromatography of the ethyl acetate layer (gradient elution with n-hexane and ethyl acetate)

Collection and pooling of fractions based on TLC analysis

Repeated silica gel column chromatography of selected fractions

Further purification by preparative TLC or HPLC

Pure Bakkenolide III

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Bakkenolide III.
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Detailed Steps:

Extraction: The air-dried and powdered roots of Petasites formosanus are extracted multiple

times with methanol at room temperature.

Concentration: The methanolic extracts are combined and concentrated under reduced

pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned with ethyl

acetate. The ethyl acetate layer, containing the less polar compounds including

bakkenolides, is collected.

Column Chromatography: The ethyl acetate fraction is subjected to silica gel column

chromatography. The column is typically eluted with a gradient of n-hexane and ethyl

acetate.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC). Fractions containing compounds with similar Rf values to known

bakkenolides are pooled.

Further Purification: The pooled fractions are subjected to repeated column chromatography

and further purified using techniques such as preparative TLC or high-performance liquid

chromatography (HPLC) to yield pure Bakkenolide III.

Enantiospecific Total Synthesis of (-)-Bakkenolide III
A concise enantiospecific synthesis of (-)-Bakkenolide III has been reported, starting from (S)-

(+)-carvone. The key step involves a radical cyclization to form the characteristic cis-

hydrindanone skeleton.

Synthetic Strategy Overview

(S)-(+)-Carvone Multi-step conversion to iodoketone intermediateSeveral steps Radical Cyclization (Key Step)
(Formation of cis-hydrindanone skeleton)

Further Synthetic Transformations
(e.g., functional group manipulations) (-)-Bakkenolide III

Click to download full resolution via product page
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Caption: Key stages in the enantiospecific total synthesis of (-)-Bakkenolide III.

Due to the complexity and proprietary nature of synthetic procedures, specific reagent and

reaction condition details are best obtained from the primary literature (Jiang et al., Org. Lett.

2007, 9 (17), pp 3241–3243).

Biological Activity and Signaling Pathways
While extensive biological data for Bakkenolide III is not yet available in the public domain,

studies on closely related bakkenolides provide insights into its potential therapeutic effects.

Cytotoxicity: In a broad screening of bakkenolides isolated from Petasites formosanus, their

cytotoxic effects were evaluated. While the study focused on newly identified compounds, it

provides a basis for expecting potential cytotoxic activity from Bakkenolide III against various

cancer cell lines.

Potential Neuroprotective and Anti-inflammatory Effects (Inferred from Related Compounds):

Bakkenolide-IIIa, a closely related derivative, has demonstrated neuroprotective effects

against cerebral damage by inhibiting the NF-κB signaling pathway. It has also been shown

to ameliorate lipopolysaccharide-induced inflammatory injury in human umbilical vein

endothelial cells.

Total bakkenolides extracted from Petasites tricholobus have shown neuroprotective effects

in cerebral ischemia models, also through the inhibition of NF-κB activation.

Given the structural similarity, it is plausible that Bakkenolide III may exert its biological effects

through similar mechanisms.

Proposed Signaling Pathway (Based on Bakkenolide-IIIa)
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Cellular Stress
(e.g., Oxygen-Glucose Deprivation)

Activation of Akt and ERK1/2

Activation of IKKβ

Phosphorylation and Degradation of IκBα

Translocation of NF-κB to the nucleus

allows

Inflammatory Response & Apoptosis

promotes

Bakkenolide-IIIa
(Putative action for Bakkenolide III)

Inhibits

Inhibits

Click to download full resolution via product page

Caption: Putative inhibitory mechanism of Bakkenolide III on the NF-κB signaling pathway.

Conclusion and Future Directions
Bakkenolide III is a structurally interesting natural product with potential for further

investigation. While its chemical synthesis and isolation have been established, a significant

opportunity exists for the detailed exploration of its biological activities. Future research should

focus on:
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Comprehensive Biological Screening: Evaluating the cytotoxic, anti-inflammatory,

neuroprotective, and other pharmacological activities of pure Bakkenolide III.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by Bakkenolide III.

Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives of Bakkenolide III to
optimize its biological activity and pharmacokinetic properties.

This technical guide serves as a foundational resource for researchers and professionals in the

field of natural product chemistry and drug discovery, aiming to stimulate further research into

the therapeutic potential of Bakkenolide III.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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